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Compound of Interest

Cat. No.: B15551101

Compound Name: 9-Ethoxy-9-oxononanoic acid

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectral data for 9-Ethoxy-9-

oxononanoic acid, a dicarboxylic acid monoester. The information presented herein is

intended to support research and development activities by offering detailed spectral data,

experimental methodologies, and a visualization of its synthetic pathway.

Compound Information

IUPAC Name

9-Ethoxy-9-oxononanoic acid[1]

Synonyms

Azelaic acid monoethyl ester, Ethyl hydrogen

azelate, Monoethyl nonanedioate[1]

Molecular Formula

C11H2004[2]

Molecular Weight

216.27 g/mol [1]

CAS Number

1593-55-1[2]

Spectral Data Summary
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The following tables summarize the key spectral data for 9-Ethoxy-9-oxononanoic acid,
providing a quantitative reference for *H NMR, 3C NMR, Mass Spectrometry, and Infrared
Spectroscopy.

Table 1: *H NMR Spectral Data (Predicted)

Chemical Shift ()

Multiplicity Integration Assignment
pPpm
~11.5-12.0 Singlet (broad) 1H -COOH
4,12 Quartet 2H -OCH2CHs
2.35 Triplet 2H -CH2COOH
2.28 Triplet 2H -CH2CO0O0-
. -CH2CH2COO-, -
1.55-1.65 Multiplet 4H
CH2CH2COOH
1.25-1.35 Multiplet 6H -(CH2)s-
1.25 Triplet 3H -OCH2CHs

Table 2: *C NMR Spectral Data (Predicted, H20)
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Chemical Shift (ppm) Assignment
177.5 -COOH
174.0 -COO-
61.0 -OCHz2CHs
34.0 -CH2C0O0-
33.5 -CH2COOH
28.5 -(CHz2)s-
28.4 -(CH2)s-
28.3 -(CH2)s-
245 -(CHz)s-
24.4 -(CH2)s-
13.5 -OCH2CHs

Table 3: Mass Spectrometry (GC-MS) Data

Property Value
Molecular lon (M*) m/z 216.13
Major Fragment lons (m/z) 152, 88, 55

Table 4: Infrared (IR) Spectroscopy Data
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Functional Group

Wavenumber (cm~12) Absorption Intensity .

Assignment

O-H stretch (Carboxylic acid)
2500-3300 Strong, Broad 3]
2920-2850 Strong C-H stretch (Alkyl)
1735-1750 Strong C=0 stretch (Ester)[3]
1700-1725 Strong C=0 stretch (Carboxylic acid)

C-O stretch (Ester and
1200-1300 Strong

Carboxylic acid)

Experimental Protocols

The following are detailed methodologies for the acquisition of the spectral data presented.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectra are recorded on a 300 or 500 MHz spectrometer. The sample of 9-
Ethoxy-9-oxononanoic acid is dissolved in a deuterated solvent, typically chloroform-d
(CDCIs), with tetramethylsilane (TMS) added as an internal standard for chemical shift
referencing. For 13C NMR, a proton-decoupled sequence is commonly used to simplify the
spectrum.

Mass Spectrometry (MS)

Mass spectra are acquired using a mass spectrometer, often coupled with a gas
chromatograph (GC-MS) for prior separation. For GC-MS analysis, the sample is first
derivatized to increase its volatility. A common method involves silylation, where the carboxylic
acid proton is replaced by a trimethylsilyl (TMS) group. The derivatized sample is then injected
into the GC, and electron ionization (EI) is used to generate fragments for mass analysis.

Infrared (IR) Spectroscopy

IR spectra are obtained using a Fourier Transform Infrared (FTIR) spectrometer. For a liquid
sample like 9-Ethoxy-9-oxononanoic acid, the spectrum can be acquired by placing a thin
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film of the neat liquid between two salt plates (e.g., NaCl). Alternatively, an Attenuated Total
Reflectance (ATR) accessory can be used, where the sample is placed directly on the ATR
crystal.

Synthetic Workflow

9-Ethoxy-9-oxononanoic acid can be synthesized through the Fischer esterification of 9-
oxononanoic acid. This process provides a straightforward method for the preparation of the
monoester.

Starting Materials

9-Oxononanoic Acid Ethanol

Reaction Step

Fischer Esterification
(Acid Catalyst, Heat)

Product

9-Ethoxy-9-oxononanoic Acid

Click to download full resolution via product page
Caption: Synthesis of 9-Ethoxy-9-oxononanoic acid.

Biosynthetic Pathway of Precursor

The precursor, 9-oxononanoic acid, can be synthesized from linoleic acid through a two-step
enzymatic process, highlighting a green chemistry approach to obtaining this intermediate.[4][5]
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Linoleic Acid

9S-Lipoxygenase
(9S-LOX)

9(S)-Hydroperoxyoctadeca-
10,12-dienoic acid (9-HPODE)

Hydroperoxide Lyase
(HPL)

9-Oxononanoic Acid

Click to download full resolution via product page

Caption: Biosynthesis of 9-oxononanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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